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Compound of Interest

4-(Piperidin-1-ylmethyl)benzoic
Compound Name: o
aci

Cat. No.: B069625

An In-depth Technical Guide to 4-(Piperidin-1-ylmethyl)benzoic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 4-(Piperidin-1-ylmethyl)benzoic
acid, a piperidine compound relevant to biochemical research and drug discovery.

Core Molecular Attributes

4-(Piperidin-1-ylmethyl)benzoic acid is a derivative of benzoic acid and piperidine. Its core
molecular attributes are fundamental for experimental design and interpretation.

Molecular Formula and Weight

The chemical formula for 4-(Piperidin-1-ylmethyl)benzoic acid is C13H17NO2.[1][2] This
formula indicates a composition of 13 carbon atoms, 17 hydrogen atoms, one nitrogen atom,
and two oxygen atoms.

The corresponding molecular weight is 219.28 g/mol .[1][2][3] This value is crucial for
stoichiometric calculations in chemical reactions and for the preparation of solutions with
specific molar concentrations.

Chemical Structure
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The structure consists of a benzoic acid molecule substituted at the para (4-position) with a
methyl group, which in turn is bonded to the nitrogen atom of a piperidine ring.

4-(Bromomethyl)benzoic acid

Solvent (e.g., DMF)

Click to download full resolution via product page

Figure 2: A generalized workflow for the synthesis of 4-(Piperidin-1-ylmethyl)benzoic acid.

Example Protocol

e Reaction Setup: In a round-bottom flask, dissolve 4-(bromomethyl)benzoic acid in a suitable
solvent such as dimethylformamide (DMF).

» Addition of Reagent: Add an excess of piperidine to the solution. The reaction is typically

carried out at room temperature.

o Reaction Monitoring: Monitor the progress of the reaction using thin-layer chromatography
(TLC).

o Workup: Once the reaction is complete, quench the reaction mixture with water and extract

the product with an organic solvent.

 Purification: The crude product can be purified by recrystallization from a suitable solvent

system, such as ethanol/water.

Analytical Characterization

The identity and purity of synthesized 4-(Piperidin-1-ylmethyl)benzoic acid should be
confirmed using standard analytical techniques.
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* Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR spectroscopy can
be used to confirm the chemical structure of the molecule by identifying the chemical shifts
and coupling constants of the protons and carbons.

« Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the characteristic
functional groups present in the molecule, such as the carboxylic acid O-H and C=0
stretches, and the C-N stretch of the piperidine ring.

o Mass Spectrometry (MS): Mass spectrometry can be used to confirm the molecular weight of
the compound. The exact mass is reported as 219.125928785. [1]

Applications and Safety
Research Applications

4-(Piperidin-1-ylmethyl)benzoic acid is utilized as a piperidine compound in biochemical
research. [2]It serves as an intermediate in the synthesis of more complex molecules for
pharmaceutical and biological studies. [4]lts structure, combining a carboxylic acid group with a
piperidine moiety, makes it a versatile building block in medicinal chemistry for the development
of antiviral, anticancer, and anti-infective agents. [4]

Safety and Handling

While detailed toxicity data is not widely available, it is recommended to handle 4-(Piperidin-1-
ylmethyl)benzoic acid with standard laboratory safety precautions. [4]This includes wearing
personal protective equipment such as gloves and safety glasses. [4]Avoid direct contact with
skin and eyes, and prevent inhalation of dust. [4]In case of accidental contact, rinse the
affected area with plenty of water. [4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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